4-(3,3,3-Trifluoropropyl)cyclohexanone

• Molecular Formula: C9H13F3O
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 4-(3,3,3-trifluoropropyl)cyclohexan-1-one
• InChI: InChI=1S/C9H13F3O/c10-9(11,12)6-5-7-1-3-8(13)4-2-7/h7H,1-6H2
• InChI Key: SGDYDVUVWPKBHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CCC1CCC(F)(F)F

Description

4-(3,3,3-Trifluoropropyl)cyclohexanone is a useful research compound. Its molecular formula is C9H13F3O and its molecular weight is 194.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35.6 g of 4-(3,3,3-trifluoropropyl)cyclohexanol were dissolved in 600 ml of acetone and 37 ml of water and mixed with 69 ml of Jones reagent. The mixture was stirred at room temperature for 24 h, mixed with 9 ml of isopropanol and 24 g of sodium hydrogen carbonate, the precipitate was filtered off and the residue was taken up in saturated aqueous sodium chloride. The mixture was extracted with ether and the combined ether phases were washed with water, dried and concentrated. Chromatography over silica gel (petroleum ether/ethyl acetate=3:1) gave the title product as a colourless oil.